Cas no 1261889-47-7 (5-(4-carboxyphenyl)-2-chlorobenzoic acid)

5-(4-Carboxyphenyl)-2-chlorobenzoic acid is a biphenyl-based dicarboxylic acid derivative featuring both a chloro substituent and carboxyl functional groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty polymers. Its rigid biphenyl core and dual carboxyl groups enable versatile reactivity, facilitating coupling reactions or serving as a building block for more complex structures. The chloro substituent enhances electrophilic reactivity, allowing further functionalization. The compound’s high purity and stability make it suitable for precision applications in research and industrial processes. Proper handling is advised due to potential irritant properties.
5-(4-carboxyphenyl)-2-chlorobenzoic acid structure
1261889-47-7 structure
Product Name:5-(4-carboxyphenyl)-2-chlorobenzoic acid
CAS No:1261889-47-7
MF:C14H9ClO4
MW:276.67186331749
MDL:MFCD18312712
CID:2761487
PubChem ID:53218439
Update Time:2025-05-27

5-(4-carboxyphenyl)-2-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(4-carboxyphenyl)-2-chlorobenzoic acid
    • 1261889-47-7
    • 4-(3-Carboxy-4-chlorophenyl)benzoic acid, 95%
    • 4-(3-CARBOXY-4-CHLOROPHENYL)BENZOIC ACID
    • DTXSID30683380
    • EN300-1085813
    • MFCD18312712
    • 4-Chloro[1,1'-biphenyl]-3,4'-dicarboxylic acid
    • MDL: MFCD18312712
    • Inchi: 1S/C14H9ClO4/c15-12-6-5-10(7-11(12)14(18)19)8-1-3-9(4-2-8)13(16)17/h1-7H,(H,16,17)(H,18,19)
    • InChI Key: IVMPBEWLEHCVGD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(=O)O)C1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 276.0189365Da
  • Monoisotopic Mass: 276.0189365Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 74.6Ų

5-(4-carboxyphenyl)-2-chlorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB318535-5 g
4-(3-Carboxy-4-chlorophenyl)benzoic acid, 95%; .
1261889-47-7 95%
5g
€1159.00 2023-04-26
abcr
AB318535-5g
4-(3-Carboxy-4-chlorophenyl)benzoic acid, 95%; .
1261889-47-7 95%
5g
€1159.00 2025-04-21
Enamine
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$612.0 2023-10-27
Enamine
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$640.0 2023-10-27
Enamine
EN300-1085813-0.25g
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$670.0 2023-10-27
Enamine
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$699.0 2023-10-27
Enamine
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$728.0 2023-06-10
Enamine
EN300-1085813-2.5g
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Enamine
EN300-1085813-5.0g
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EN300-1085813-10.0g
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